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Compound of Interest

Compound Name: Myrrhterpenoid O

Cat. No.: B12386609 Get Quote

An In-depth Technical Guide on the Core Physicochemical Properties of Myrrhterpenoid O

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of Myrrhterpenoid O, a sesquiterpenoid found in myrrh. The information is intended

for researchers, scientists, and professionals in drug development who are interested in the

characteristics of this natural compound. This document summarizes key quantitative data,

outlines experimental protocols for its isolation and characterization, and visualizes relevant

workflows and molecular relationships.

Core Physicochemical Properties
Myrrhterpenoid O is a guaiane-type sesquiterpenoid that has been isolated from the oleo-gum

resin of Commiphora myrrha[1][2]. Its basic physicochemical properties are summarized in the

table below.
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Property Value Source

Molecular Formula C₁₆H₂₀O₃ [3]

Molecular Weight 260.33 g/mol [3]

CAS Number 2604667-43-6 [3][4]

Physical State Colorless oil or white solid [1][5]

Solubility 10 mM in DMSO [3]

Melting Point Not reported

Boiling Point Not reported

pKa Not reported

Experimental Protocols
The isolation and structural elucidation of Myrrhterpenoid O involve multi-step

chromatographic and spectroscopic techniques. The following protocols are based on

methodologies described in the literature for the separation and identification of terpenoids

from myrrh[1][2].

Isolation of Myrrhterpenoid O from Myrrh Resin
Extraction: An ethanolic extract is obtained through the maceration and percolation of myrrh

resin[1].

Liquid-Liquid Partition: The crude extract is subjected to a liquid-liquid partition between

methanol and n-heptane to separate compounds based on polarity[1].

Chromatographic Separation: The resulting fractions are further purified using various

chromatographic techniques.

Flash Chromatography: Initial separation is performed on a silica gel column using a

gradient elution system, such as n-hexane and ethyl acetate[1][2].
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Preparative High-Performance Liquid Chromatography (HPLC): Fine purification of the

fractions containing Myrrhterpenoid O is achieved through preparative HPLC.

Structural Elucidation
Mass Spectrometry: The molecular formula of the isolated compound is determined using

high-resolution electrospray ionization mass spectrometry (HRESIMS)[1][5].

Nuclear Magnetic Resonance (NMR) Spectroscopy: The precise structure is elucidated using

1D (¹H and ¹³C) and 2D (COSY, HMBC, HSQC) NMR techniques[1]. These analyses help in

assigning the proton and carbon signals and establishing the connectivity of the atoms within

the molecule. It has been noted that for Myrrhterpenoid O, NOESY data were too weak to

confirm the configuration, but its NMR signals are consistent with the structure of 2-

methoxyfuranoguaia-9-ene-8-one, first published in 1983[1][2][5].

Visualizations
The following diagrams illustrate the experimental workflow for isolating Myrrhterpenoid O and

its relationship to other natural products.
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Caption: Experimental workflow for the isolation and identification of Myrrhterpenoid O.
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Caption: Relationship of Myrrhterpenoid O to its dimeric forms.

Biological Activity and Potential Applications
Myrrhterpenoid O has been investigated for its biological activities. It is noted to have anti-

infective properties and targets parasites, showing antiplasmodial effects[3]. The guaiane

moiety of Myrrhterpenoid O is also found as a structural component in dimeric sesquiterpenes

like commiphorine A and commiphoratone B[1][5]. Further research into its mechanism of

action could provide opportunities for drug development, particularly in the area of anti-parasitic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. ["Myrrhterpenoid O basic physicochemical properties"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386609#myrrhterpenoid-o-basic-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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